Cas no 357405-56-2 (N-methoxy-N-methylthiophene-3-carboxamide)

N-Methoxy-N-methylthiophene-3-carboxamide is a versatile synthetic intermediate widely used in organic and medicinal chemistry. Its key advantages include its role as a stable, reactive building block for the synthesis of thiophene-based derivatives, which are valuable in pharmaceutical and agrochemical applications. The compound features a Weinreb amide moiety, enabling selective transformations such as nucleophilic additions to yield ketones or aldehydes without overreaction. Its robust stability under various reaction conditions and compatibility with common reagents make it a preferred choice for multi-step syntheses. The thiophene ring further enhances its utility in constructing heterocyclic frameworks with potential bioactivity.

N-methoxy-N-methylthiophene-3-carboxamide structure

357405-56-2 structure

Product Name:N-methoxy-N-methylthiophene-3-carboxamide

CAS No:357405-56-2

MF:C₇H₉NO₂S

MW:171.216860532761

MDL:MFCD18840249

CID:1477343

PubChem ID:22489894

Update Time:2025-06-06

N-methoxy-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxamide, N-methoxy-N-methyl-
- N-methoxy-N-methylthiophene-3-carboxamide
- 357405-56-2
- AKOS009127861
- NRGJZUHVPQTZLH-UHFFFAOYSA-N
- N-methoxy-N-methyl-3-thienylmethanamide
- SCHEMBL1043936
- DB-125781
- N-Methoxy-N-methyl-3-thiophene carboxamide
- F1903-0214
- EN300-226740
- thiophene-3-carboxylic acid methoxy-methyl-amide
- MDL： MFCD18840249
- Inchi： 1S/C7H9NO2S/c1-8(10-2)7(9)6-3-4-11-5-6/h3-5H,1-2H3
- InChI Key： NRGJZUHVPQTZLH-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(N(C)OC)=O

Computed Properties

Exact Mass: 171.03547
Monoisotopic Mass: 171.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 29.54

N-methoxy-N-methylthiophene-3-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-methoxy-N-methylthiophene-3-carboxamide Pricemore >>

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